Cas no 480424-95-1 (4-(3-Carboxypropanoyl)aminobenzeneboronic Acid)
480424-95-1 structure
Product Name:4-(3-Carboxypropanoyl)aminobenzeneboronic Acid
CAS No:480424-95-1
MF:C10H12BNO5
MW:237.016983032227
MDL:MFCD03789260
CID:328253
PubChem ID:24880948
Update Time:2025-04-19
4-(3-Carboxypropanoyl)aminobenzeneboronic Acid Chemical and Physical Properties
Names and Identifiers
-
- 4-((4-Boronophenyl)amino)-4-oxobutanoic acid
- 4-(4-boronoanilino)-4-oxobutanoic acid
- 4-Succinamidophenylboronic acid
- Butanoic acid,4-[(4-boronophenyl)amino]-4-oxo-
- N-(4-PHENYLBORONIC)SUCCINAMIC ACID
- BM085
- N-[4-Phenylboronic]-succinamic acid
- VYUCUZOJUHAJLU-UHFFFAOYSA-N
- AKOS015894348
- 4-(4-boronophenylamino)-4-oxobutanoic acid
- MFCD03789260
- E78230
- 480424-95-1
- N-[4-Benzeneboronic]succinamic acid
- SCHEMBL3985952
- DTXSID60377705
- 4-[(3-carboxypropanoyl)amino]benzeneboronic acid
- A827435
- n-(4-boronophenyl)succinamic acid
- LS-13775
- N-(4-PHENYLBORONIC)SUCCINAMICACID
- N-(4-Phenylboronic)succinamic acid(contains varying amounts of Anhydride)
- 3-{[4-(dihydroxyboranyl)phenyl]carbamoyl}propanoic acid
- CS-0359981
- 4-(3-Carboxypropanoyl)aminobenzeneboronic Acid
-
- MDL： MFCD03789260
- Inchi： 1S/C10H12BNO5/c13-9(5-6-10(14)15)12-8-3-1-7(2-4-8)11(16)17/h1-4,16-17H,5-6H2,(H,12,13)(H,14,15)
- InChI Key： VYUCUZOJUHAJLU-UHFFFAOYSA-N
- SMILES： O=C(CCC(=O)O)NC1C=CC(B(O)O)=CC=1
Computed Properties
- Exact Mass: 237.08100
- Monoisotopic Mass: 237.081
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 17
- Rotatable Bond Count: 6
- Complexity: 276
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: 3
- XLogP3: nothing
- Topological Polar Surface Area: 107A^2
Experimental Properties
- Color/Form: solid
- Density: 1.37
- Melting Point: 165-169 °C (lit.)
- Boiling Point: °Cat760mmHg
- Flash Point: °C
- Refractive Index: 1.58
- PSA: 106.86000
- LogP: -0.75730
- Solubility: Not determined
4-(3-Carboxypropanoyl)aminobenzeneboronic Acid Security Information
- Hazardous Material transportation number：NONH for all modes of transport
- WGK Germany：3
4-(3-Carboxypropanoyl)aminobenzeneboronic Acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A019117386-25g |
4-((4-Boronophenyl)amino)-4-oxobutanoic acid |
480424-95-1 | 95% | 25g |
$446.49 | 2023-09-01 | |
| TRC | C183638-50mg |
4-[(3-Carboxypropanoyl)amino]benzeneboronic Acid |
480424-95-1 | 50mg |
$ 50.00 | 2022-06-06 | ||
| TRC | C183638-100mg |
4-[(3-Carboxypropanoyl)amino]benzeneboronic Acid |
480424-95-1 | 100mg |
$ 65.00 | 2022-06-06 | ||
| TRC | C183638-500mg |
4-[(3-Carboxypropanoyl)amino]benzeneboronic Acid |
480424-95-1 | 500mg |
$ 115.00 | 2022-06-06 | ||
| Apollo Scientific | OR11002-250mg |
4-[(3-Carboxypropanoyl)amino]benzeneboronic acid |
480424-95-1 | 98% | 250mg |
£61.00 | 2025-02-19 | |
| Apollo Scientific | OR11002-1g |
4-[(3-Carboxypropanoyl)amino]benzeneboronic acid |
480424-95-1 | 98% | 1g |
£155.00 | 2025-02-19 | |
| Apollo Scientific | OR11002-5g |
4-[(3-Carboxypropanoyl)amino]benzeneboronic acid |
480424-95-1 | 98% | 5g |
£545.00 | 2025-02-19 | |
| Chemenu | CM133933-1g |
4-((4-boronophenyl)amino)-4-oxobutanoic acid |
480424-95-1 | 95% | 1g |
$150 | 2023-02-18 | |
| Chemenu | CM133933-5g |
4-((4-boronophenyl)amino)-4-oxobutanoic acid |
480424-95-1 | 95% | 5g |
$624 | 2023-02-18 | |
| abcr | AB175230-1 g |
4-Succinamidophenylboronic acid, 97%; . |
480424-95-1 | 97% | 1g |
€116.70 | 2023-05-07 |
4-(3-Carboxypropanoyl)aminobenzeneboronic Acid Related Literature
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
-
Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
-
3. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
-
Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
480424-95-1 (4-(3-Carboxypropanoyl)aminobenzeneboronic Acid) Related Products
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